Cas no 77803-57-7 ({[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetic acid)

• Product Name: {[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• CAS No: 77803-57-7
• MF: C₁₄H₁₇N₃O₅S
• MW: 339.3668820858
• CID: 1789256
• PubChem ID: 3060189
• Update Time: 2025-04-21

{[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• 2-[[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• 77803-57-7
• BRN 5354410
• 5-(3,5-Dimetossi-4-etossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo
• DTXSID70228431
• Acetic acid, (15-(4-ethoxy-3,5-dimethoxyphenyl)1H-1,2,4-triazol-3-yl)thio)-
• 5-(3,5-Dimetossi-4-etossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo [Italian]

• Inchi： 1S/C14H17N3O5S/c1-4-22-12-9(20-2)5-8(6-10(12)21-3)13-15-14(17-16-13)23-7-11(18)19/h5-6H,4,7H2,1-3H3,(H,18,19)(H,15,16,17)
• InChI Key： NCYAWNXRJHWFFO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NNC(C2C=C(C(=C(C=2)OC)OCC)OC)=N1

Computed Properties

• Exact Mass: 339.088891
• Monoisotopic Mass: 339.088891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132
• XLogP3: 2.4

Experimental Properties

• Density: 1.41
• Boiling Point: 587°C at 760 mmHg
• Flash Point: 308.8°C
• Refractive Index: 1.616